Cas no 2138034-18-9 (4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one
• CAS No: 2138034-18-9
• MF: C₉H₁₂N₂OS₂
• MW: 228.334379196167
• CID: 5908214
• PubChem ID: 165491046
• Update Time: 2025-06-11

4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159317
• 4-methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one
• 2138034-18-9
• 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one

• Inchi： 1S/C9H12N2OS2/c1-6-2-3-7(12)4-8(6)14-9-11-10-5-13-9/h5-6,8H,2-4H2,1H3
• InChI Key： OFMAPODMAUDTDA-UHFFFAOYSA-N
• SMILES： S(C1=NN=CS1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 228.03910536g/mol
• Monoisotopic Mass: 228.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.4Ų

Additional information on 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one

Introduction to 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one (CAS No. 2138034-18-9) in Modern Chemical and Pharmaceutical Research

4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one, identified by the chemical registration number CAS No. 2138034-18-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexanone core functionalized with a 1,3,4-thiadiazole sulfanyl group and a methyl substituent, exhibits promising bioactivity that has positioned it as a valuable scaffold for drug discovery initiatives.

The 1,3,4-thiadiazole moiety is a heterocyclic ring system renowned for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its incorporation into the molecular framework of 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one not only enhances the compound’s pharmacological potential but also contributes to its unique physicochemical properties. The presence of the sulfanyl group further modulates the compound’s interactions with biological targets, making it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies utilizing virtual screening and molecular dynamics simulations have highlighted the potential of 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one as an inhibitor of key enzymes implicated in various diseases. For instance, preliminary docking studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to diabetes and cardiovascular disorders.

The cyclohexanone ring in 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one serves as a privileged scaffold that allows for structural modifications aimed at optimizing pharmacokinetic profiles. Researchers have explored derivatives of this compound to enhance solubility, improve oral bioavailability, and reduce off-target effects. These modifications align with current trends in drug development, where targeted therapies and personalized medicine are increasingly prioritized.

In the realm of oncology research, 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one has been investigated for its potential to disrupt cancer cell proliferation. Preclinical studies indicate that the compound may induce apoptosis in certain cancer cell lines by modulating intracellular signaling pathways. The sulfanyl group’s ability to engage with thioredoxin reductase has been particularly noteworthy in these investigations, suggesting a novel therapeutic approach for combating drug-resistant malignancies.

The synthesis of 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and sulfur-containing transformations are typically employed to construct the desired framework. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such heterocyclic compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in facilitating key bond-forming steps while maintaining high yields and purity.

The pharmacological evaluation of CAS No. 2138034-18-9 has revealed promising results in both in vitro and ex vivo models. Its ability to inhibit inflammatory mediators has made it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and psoriasis. Additionally, 4-Methyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexanone exhibits neuroprotective properties, which has sparked interest in its potential application for neurodegenerative disorders like Alzheimer’s disease.

The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the identification of novel bioactive compounds like CAS No. 2138034189. Machine learning algorithms can analyze vast datasets to predict the efficacy of chemical entities based on their structural features. This approach has complemented traditional experimental screening methods by providing rapid insights into promising candidates for further validation.

The environmental impact of pharmaceutical development is another critical consideration when evaluating compounds such as CAS No 2138034856 . Sustainable synthetic strategies are being prioritized to minimize waste generation and reduce energy consumption during production processes . Green chemistry principles , including catalytic methods and solvent-free reactions , are being increasingly adopted to ensure that drug development aligns with ecological responsibility.

Future directions in research on CAS No 2138085167 include exploring its potential as a prodrug or identifying mechanisms by which it can be delivered systemically . The sulfanyl group’s versatility allows for modifications that could enhance its metabolic stability or improve tissue penetration . Such adaptations would be instrumental in expanding its therapeutic applications across diverse medical conditions.

In conclusion, CAS No 2138085167 represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics . Its unique combination of bioactive moieties , coupled with promising preclinical data , positions it as a cornerstone compound for ongoing research initiatives . As scientific methodologies continue to evolve , so too will our understanding of how this molecule can contribute to addressing unmet medical needs worldwide.